4-ethyl-5-{3-[(2,2,3,3-tetrafluoropropoxy)methyl]phenyl}-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-ethyl-3-[3-(2,2,3,3-tetrafluoropropoxymethyl)phenyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C14H15F4N3OS/c1-2-21-11(19-20-13(21)23)10-5-3-4-9(6-10)7-22-8-14(17,18)12(15)16/h3-6,12H,2,7-8H2,1H3,(H,20,23)
• InChI Key: DAQKBVYNUTUNDT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)C2=CC=CC(=C2)COCC(C(F)F)(F)F
• Molecular Formula: C14H15F4N3OS
• Molecular Weight: 349.35 g/mol

Description

The compound “4-ethyl-5-{3-[(2,2,3,3-tetrafluoropropoxy)methyl]phenyl}-4H-1,2,4-triazole-3-thiol” is a type of triazole derivative. Triazole derivatives have been studied for their potential neuroprotective and anti-neuroinflammatory properties. They have been synthesized and evaluated in various pharmacological research.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a 1,2,4-triazole ring substituted with an ethyl group at the 4-position, a phenyl group at the 5-position, and a thiol group at the 3-position. The phenyl group is further substituted with a 2,2,3,3-tetrafluoropropoxy)methyl group.

Mechanism of Action

Triazole derivatives have shown promising neuroprotective and anti-inflammatory properties. They have been found to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells. They also reduce the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells. A molecular docking study showed that these compounds have favorable interaction with active residues of ATF4 and NF-kB proteins.

Future Directions

The future research directions could involve further exploration of the neuroprotective and anti-inflammatory properties of this compound and other similar triazole derivatives. More studies could be conducted to understand their mechanism of action and potential therapeutic applications.